2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one

• IUPAC Name: 2-amino-1-[3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C8H13F3N2O2/c9-8(10,11)6-3-13(7(15)1-12)2-5(6)4-14/h5-6,14H,1-4,12H2
• InChI Key: RZFMTXFPGFOCGQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1C(=O)CN)C(F)(F)F)CO
• Molecular Formula: C8H13F3N2O2
• Molecular Weight: 226.20 g/mol

Description

2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one, also known as AF-1, is an organic compound with a wide range of applications in the field of medicinal chemistry. It is a hydrophobic compound and is highly lipophilic, making it a useful tool in drug delivery, drug design, and drug development. AF-1 is a versatile compound with a wide range of uses, from synthesis of pharmaceuticals to the development of new drugs.

Scientific Research Applications

2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has a wide range of scientific research applications, including drug delivery, drug design, and drug development. 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has been used in drug delivery systems to improve the solubility and absorption of drugs, as well as to improve the bioavailability of drugs. 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has also been used in drug design to create novel compounds with specific pharmacological properties. 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has also been used in drug development to create novel compounds with improved pharmacokinetic and pharmacodynamic properties.

Mechanism of Action

The mechanism of action of 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one is not completely understood. It is believed that 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one binds to proteins and other molecules in the body, resulting in changes in their structure and function. 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has also been shown to interact with cell membranes, resulting in changes in cell signaling.
Biochemical and Physiological Effects
2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to interact with proteins and other molecules in the body, resulting in changes in their structure and function. 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has also been shown to interact with cell membranes, resulting in changes in cell signaling. In addition, 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one in laboratory experiments include its ability to be synthesized using a variety of methods, its wide range of scientific research applications, and its ability to interact with proteins and other molecules in the body. The limitations of using 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one in laboratory experiments include its hydrophobic nature, which can make it difficult to dissolve in aqueous solutions, and its lack of pharmacological properties.

Future Directions

For 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug delivery, drug design, and drug development. Additionally, further research into the synthesis of 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one and its potential applications in the laboratory is needed. Additionally, further research into the potential toxicological effects of 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one is needed. Finally, further research into the potential therapeutic applications of 2-Amino-1-(3-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one is needed.